Cas no 57191-04-5 (Urea, N'-[4-[(6-chloro-2-pyridinyl)thio]phenyl]-N-methoxy-N-methyl-)

• Product name: Urea, N'-[4-[(6-chloro-2-pyridinyl)thio]phenyl]-N-methoxy-N-methyl-
• CAS No: 57191-04-5
• MF: C₁₄H₁₄ClN₃O₂S
• MW: 323.797860622406
• CID: 346234
• PubChem ID: 21391489

Urea, N'-[4-[(6-chloro-2-pyridinyl)thio]phenyl]-N-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Urea, N'-[4-[(6-chloro-2-pyridinyl)thio]phenyl]-N-methoxy-N-methyl-
• 3-[4-(6-chloropyridin-2-yl)sulfanylphenyl]-1-methoxy-1-methylurea
• SCHEMBL11686950
• 57191-04-5
• N'-{4-[(6-Chloropyridin-2-yl)sulfanyl]phenyl}-N-methoxy-N-methylurea
• DTXSID00612869

• Inchi： InChI=1S/C14H14ClN3O2S/c1-18(20-2)14(19)16-10-6-8-11(9-7-10)21-13-5-3-4-12(15)17-13/h3-9H,1-2H3,(H,16,19)
• InChI Key： QEADLIVTAAXJGL-UHFFFAOYSA-N
• SMILES： ClC1N=C(SC2C=CC(NC(=O)N(OC)C)=CC=2)C=CC=1

Computed Properties

• Exact Mass: 323.04972
• Monoisotopic Mass: 323.0495256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.8Ų
• XLogP3: 4

Experimental Properties

• PSA: 54.46